Cas no 2171555-29-4 (3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid)

• Product Name: 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid
• CAS No: 2171555-29-4
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6102584
• PubChem ID: 165779584
• Update Time: 2025-07-21

3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid
• 2171555-29-4
• EN300-1473123

• Inchi： 1S/C25H26N2O6/c1-3-4-13-21(23(28)26-14-22(32-2)24(29)30)27-25(31)33-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-22H,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： FWUMZACTAGBHTO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)OC)=O)CC#CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid

Comprehensive Overview of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid (CAS No. 2171555-29-4)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid (CAS No. 2171555-29-4) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained prominence due to its efficiency in producing high-purity peptides for therapeutic and research applications. The compound's unique structure, featuring a hex-4-ynamido backbone and methoxypropanoic acid moiety, makes it a versatile building block for designing novel peptide-based drugs.

The growing demand for custom peptide synthesis and bioconjugation reagents has propelled research into specialized intermediates like 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid. Its Fmoc group provides temporary protection for the amino functionality during synthesis, which is crucial for achieving precise sequence control in peptide chains. Researchers are particularly interested in its potential applications in drug discovery, where modified amino acids can enhance the stability and bioavailability of peptide therapeutics targeting conditions such as metabolic disorders and oncology.

Recent advancements in click chemistry have further expanded the utility of this compound. The presence of an alkyne group in its structure allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely employed in biomolecular labeling and probe development. This characteristic makes it valuable for creating fluorescent tags and molecular imaging agents, addressing the increasing need for precise diagnostic tools in personalized medicine.

From a synthetic chemistry perspective, the methoxypropanoic acid segment of this molecule offers interesting possibilities for structural modification. Medicinal chemists are exploring its incorporation into peptidomimetics - synthetic compounds that mimic the biological activity of natural peptides while overcoming their limitations such as poor oral bioavailability. The compound's CAS number (2171555-29-4) serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance in pharmaceutical development.

Quality control is paramount when working with such specialized intermediates. Analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the purity and structural integrity of 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methoxypropanoic acid. The compound typically appears as a white to off-white powder with specific storage requirements to maintain stability, reflecting the stringent standards of the pharmaceutical ingredients market.

As the biotechnology sector continues to expand, with particular growth in therapeutic peptides and targeted drug delivery systems, the importance of high-quality synthetic intermediates like this Fmoc-protected compound will only increase. Its role in facilitating the development of next-generation biologics positions it as a valuable tool for researchers working at the intersection of chemistry and life sciences.